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Compound of Interest

Compound Name: Hydrobenzole hydrochloride

Cat. No.: B1218746 Get Quote

Anticancer Applications
The diphenylmethanol scaffold has been incorporated into numerous molecules exhibiting

potent anticancer activity. These derivatives have been shown to induce cell death and inhibit

proliferation in various cancer cell lines through the modulation of key signaling pathways.

The following table summarizes the in vitro cytotoxic activity (IC₅₀ values) of representative

diphenylmethanol derivatives against several human cancer cell lines.
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Compound
Class

Derivative
Example

Cancer Cell
Line

IC₅₀ (µM) Reference

Benzhydrylpipera

zine
Compound 11

HL-60

(Leukemia)
16.80 [2]

Benzhydrylpipera

zine
Compound 11

Z138

(Lymphoma)
18.50 [2]

Benzhydrylpipera

zine
Compound 11

DND-41

(Leukemia)
19.20 [2]

Benzhydrylpipera

zine
Compound 10

HL-60

(Leukemia)
19.90 [2]

Benzhydrylpipera

zine
Compound 10

Z138

(Lymphoma)
18.00 [2]

Benzhydrylpipera

zine
Compound 10

DND-41

(Leukemia)
18.50 [2]

Diphenylmethanol derivatives have been shown to exert their anticancer effects by modulating

critical signaling pathways involved in cancer cell proliferation and survival. Two of the most

notable pathways are the NF-κB and PI3K/Akt pathways.

NF-κB Signaling Pathway: Certain benzhydrol derivatives have been found to inhibit the

growth of multiple myeloma cells by inactivating the NF-κB pathway.[3] NF-κB is a key

transcription factor that regulates the expression of genes involved in inflammation, cell

survival, and proliferation. Its inhibition can lead to apoptosis in cancer cells.

PI3K/Akt Signaling Pathway: The PI3K/Akt pathway is a central regulator of cell growth,

proliferation, and survival.[4][5] Dysregulation of this pathway is a common feature in many

cancers.[6] Diphenylmethyl-containing compounds have been investigated as inhibitors of

Akt, a key kinase in this pathway.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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